N-(3-acetylphenyl)-3-nitrobenzamide

• IUPAC Name: N-(3-acetylphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C15H12N2O4/c1-10(18)11-4-2-6-13(8-11)16-15(19)12-5-3-7-14(9-12)17(20)21/h2-9H,1H3,(H,16,19)
• InChI Key: DMOAHYRDMXWGGL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H12N2O4
• Molecular Weight: 284.27 g/mol

Description

N-(3-acetylphenyl)-3-nitrobenzamide, also known as ANB-NOS, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential use as a selective inhibitor of nitric oxide synthase (NOS). Nitric oxide is a key signaling molecule in the body, and its synthesis is catalyzed by the enzyme NOS. ANB-NOS has been shown to selectively inhibit the activity of one isoform of NOS, neuronal NOS (nNOS), which has implications for the treatment of various neurological disorders.

Mechanism of Action

N-(3-acetylphenyl)-3-nitrobenzamide acts as a competitive inhibitor of nNOS, binding to the enzyme's active site and preventing the synthesis of nitric oxide. This inhibition is selective for nNOS, as this compound does not significantly affect the activity of other isoforms of NOS. By selectively inhibiting nNOS, this compound has the potential to modulate neuronal signaling and improve outcomes in neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on neurotransmitter release and neuronal signaling in vitro. In animal models, this compound has been shown to improve outcomes in various neurological disorders such as Parkinson's disease, stroke, and traumatic brain injury. However, further research is needed to fully understand the biochemical and physiological effects of this compound in vivo.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-3-nitrobenzamide has several advantages as a research tool, including its selectivity for nNOS and its potential to modulate neuronal signaling. However, there are also limitations to its use in lab experiments, including its relatively low potency and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

There are several potential future directions for research on N-(3-acetylphenyl)-3-nitrobenzamide, including:
1. Optimization of this compound derivatives with improved potency and pharmacokinetic properties.
2. Investigation of the effects of this compound on other isoforms of NOS and their potential role in disease.
3. Examination of the effects of this compound on other signaling pathways and their potential role in disease.
4. Development of this compound as a therapeutic agent for neurological disorders.
5. Investigation of the potential use of this compound as a research tool for the study of nNOS and neuronal signaling.

Synthesis Methods

N-(3-acetylphenyl)-3-nitrobenzamide can be synthesized through a multi-step process involving the reaction of 3-nitrobenzoyl chloride with 3-acetylphenylamine, followed by reduction and acetylation steps. The final product is obtained through purification and characterization techniques such as column chromatography and NMR spectroscopy.

Scientific Research Applications

N-(3-acetylphenyl)-3-nitrobenzamide has been extensively studied for its potential use as a selective inhibitor of nNOS. This isoform of NOS is primarily expressed in the nervous system and plays a crucial role in regulating neurotransmitter release and neuronal signaling. Dysregulation of nNOS activity has been implicated in various neurological disorders such as Parkinson's disease, Alzheimer's disease, and stroke.